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Compound of Interest

Compound Name: Adhesamine diTFA

Cat. No.: B15576738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adhesamine diTFA is a synthetic, non-peptidic small molecule that promotes cell adhesion

and growth.[1] It is a diaryldispirotripiperazine derivative that functions by selectively binding to

heparan sulfate on the cell surface.[1][2] This interaction is believed to induce the clustering of

heparan sulfate-bound syndecan-4, a transmembrane proteoglycan, which in turn activates

downstream signaling pathways critical for cell adhesion, differentiation, and survival.[3] The

primary signaling cascade initiated by Adhesamine involves the activation of Focal Adhesion

Kinase (FAK) and the Mitogen-Activated Protein Kinase (MAPK) pathway.[2] Given its role in

promoting cell adhesion, Adhesamine diTFA is a valuable tool for in vitro cell culture and

presents a potential candidate for investigation in high-throughput screening (HTS) assays

aimed at identifying modulators of cell adhesion. These application notes provide detailed

protocols for utilizing Adhesamine diTFA in HTS formats and summarize its key

characteristics.

Chemical and Physical Properties
A summary of the key physicochemical properties of Adhesamine is presented in the table

below. These properties are primarily computationally derived from its molecular structure.[3]
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Property Value Source

Molecular Formula C₂₄H₃₂Cl₄N₈O₂S₂ PubChem[3]

Molecular Weight 670.5 g/mol PubChem[3]

IUPAC Name

4-chloro-6-[12-(6-chloro-5-

formyl-2-

methylsulfanylpyrimidin-4-

yl)-3,12-diaza-6,9-

diazoniadispiro[5.2.5.2]hexade

can-3-yl]-2-

methylsulfanylpyrimidine-5-

carbaldehyde;dichloride

PubChem[3]

CAS Number 462605-73-8 Probechem[2]

Appearance Solid Probechem[2]

Solubility Soluble in DMSO (10 mM) Probechem[2]

Stability and Storage
The stability of Adhesamine diTFA is crucial for its application in experimental settings. The

following recommendations are based on supplier information.[2]

Form Storage Conditions Duration

Solid Powder -20°C Up to 12 months

4°C Up to 6 months

In Solvent (DMSO) -80°C Up to 6 months

-20°C Up to 1 month

Note: It is recommended to prepare solutions fresh before use. Precipitation may occur in

DMSO solutions stored at 4°C or room temperature for extended periods.[2]
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Mechanism of Action: The FAK/MAPK Signaling
Pathway
Adhesamine promotes cell adhesion by binding to heparan sulfate on the cell surface, which

activates intracellular signaling cascades.[2] The primary pathway implicated is the Focal

Adhesion Kinase (FAK) and Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[2]

This pathway is central to regulating cell migration, proliferation, differentiation, and survival.[2]

Upon Adhesamine-mediated clustering of heparan sulfate proteoglycans, FAK is recruited to

the cell membrane and autophosphorylated.[2] This creates a docking site for Src family

kinases, leading to the formation of a FAK/Src complex that phosphorylates downstream

targets, ultimately activating the MAPK/ERK cascade.[4] This signaling cascade relays signals

to the nucleus to regulate gene expression related to cell adhesion and growth.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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